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Compound of Interest

Compound Name: DOPE-PEG-COOH (MW 2000)

Cat. No.: B14002776

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized reagents like 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-
[carboxy(polyethylene glycol)-2000] (DOPE-PEG-COOH, MW 2000) is a critical component of
laboratory safety and environmental responsibility. While a specific Safety Data Sheet (SDS)
for this exact compound is not publicly available, this guide synthesizes safety and disposal
information from related polyethylene glycol (PEG) and lipid-PEG conjugate materials to
provide a comprehensive operational plan.

Immediate Safety and Handling Protocols

Prior to handling, it is imperative to consult the supplier-specific Safety Data Sheet (SDS) for
DOPE-PEG-COOH (MW 2000). In the absence of a specific SDS, the following general
precautions for similar PEGylated lipids should be observed.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles.

o Hand Protection: Use appropriate chemical-resistant gloves (e.g., nitrile rubber).
o Body Protection: A laboratory coat is required.

» Respiratory Protection: If handling the powder form and there is a risk of dust generation,
use a NIOSH-approved respirator. A system of local and/or general exhaust is recommended
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to minimize exposure.[1]
Storage and Handling:

o Store in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or
argon).[1]

o Keep in a cool, dry, and well-ventilated area.[1]
e For long-term storage, a temperature of -20°C is recommended.[2]

o Protect from light and moisture. When retrieving a sample, allow the container to warm to
room temperature before opening to prevent condensation.[1]

e Avoid contact with strong oxidizers, strong acids, and strong bases.[1]

Step-by-Step Disposal Procedures

The disposal of DOPE-PEG-COOH (MW 2000) and its associated waste must comply with all
local, state, and federal regulations. The following steps provide a general guideline for proper
disposal.

o Waste Identification and Segregation:

o Unused Product: Uncontaminated, expired, or unwanted DOPE-PEG-COOH (MW 2000)
should be treated as chemical waste.

o Contaminated Materials: Any materials that have come into contact with the compound,
such as pipette tips, gloves, and empty containers, should be considered contaminated
waste.

o Solutions: Aqueous or solvent-based solutions containing DOPE-PEG-COOH (MW 2000)
must be collected for chemical waste disposal. Do not pour down the drain.[1]

o Waste Collection and Labeling:

o Collect all waste in a designated, properly sealed, and clearly labeled chemical waste
container.
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o The label should include the full chemical name: "DOPE-PEG-COOH (MW 2000)" and any
known hazard information.

e Spill Management:
o In the event of a spill, immediately remove all sources of ignition.[1]
o Ventilate the area.[1]

o For solid spills: Moisten with water to prevent dust from becoming airborne. Carefully
sweep or scoop the material into a closed container for disposal. Use non-sparking tools.

[1]

o For liquid spills: Absorb the spill with an inert material such as vermiculite, dry sand, or
earth.[1] Do not use combustible materials like sawdust.[1] Place the absorbed material
into a sealed container for disposal.[1]

» Final Disposal:
o Arrange for pickup and disposal by a licensed chemical waste management company.

o Ensure all documentation and labeling are complete and accurate according to regulatory
requirements.

Quantitative Data Summary

While specific quantitative hazard data for DOPE-PEG-COOH (MW 2000) is not readily
available, the table below provides context from a related compound, DSPE-PEG(2000)
carboxylic acid, and general information for polyethylene glycol.
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Parameter Valuel/Information Source

Sigma-Aldrich (for DSPE-PEG-

Storage Class Code 11 - Combustible Solids
COOH)
WGK 3 (severe hazard to Sigma-Aldrich (for DSPE-PEG-
WGK (Water Hazard Class)
water) COOH)

Varies by molecular weight,
generally low toxicity. For PEG
20000, it is 31.6 g/kg. The oral
Oral Rat LD50 (PEG) ] JenKem Technology MSDS[1]
LD50 for various PEGs ranges
from >4 g/kg to >50 g/kg,

indicating low acute toxicity.

Logical Workflow for Disposal Decision

The following diagram illustrates the decision-making process for the proper disposal of DOPE-
PEG-COOH (MW 2000) waste.
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DOPE-PEG-COOH (MW 2000) Disposal Workflow
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Caption: Disposal decision workflow for DOPE-PEG-COOH (MW 2000).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. jenkemusa.com [jenkemusa.com]
e 2. DOPE-PEG-COOH, MW 2,000 | BroadPharm [broadpharm.com]

 To cite this document: BenchChem. [Navigating the Safe Disposal of DOPE-PEG-COOH
(MW 2000): A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14002776#dope-peg-cooh-mw-2000-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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